2-Amino-4-thiazoleacetic acid
Overview
Description
“2-Amino-4-thiazoleacetic acid” is a chemical compound with the empirical formula C5H6N2O2S . It has a molecular weight of 158.18 . This compound is used as a reagent in the preparation of thiazole- and imidazole-containing peptidomimetic inhibitors of farnesyltransferase .
Synthesis Analysis
The synthesis of “this compound” involves the preparation of poly(this compound)/multiwalled carbon nanotubes modified glassy carbon electrodes for the voltammetric determination of copper ions . It also involves the electrochemical synthesis of a novel thiazole-based copolymer with 2-aminothiazole . Another method involves the use of amido thiazole acetic acetate and triethylamine in dichloromethane .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES string Nc1nc(CC(O)=O)cs1
. The InChI representation is 1S/C5H6N2O2S/c6-5-7-3(2-10-5)1-4(8)9/h2H,1H2,(H2,6,7)(H,8,9)
.
Physical and Chemical Properties Analysis
“this compound” is a powder with a melting point of 130 °C (dec.) (lit.) . It has a density of 1.6±0.1 g/cm3, a boiling point of 399.0±17.0 °C at 760 mmHg, and a flash point of 195.1±20.9 °C .
Scientific Research Applications
Electrochemical Detection and Analysis
2-Amino-4-thiazoleacetic acid has been used in developing modified glassy carbon electrodes for electrochemical detection. For example, it's utilized in the voltammetric determination of copper ions, demonstrating effectiveness in detecting copper in natural water with high recovery rates (Zhao et al., 2010). Additionally, it's been employed in electrochemical synthesis for creating novel thiazole-based copolymers, which are effective for simultaneous determination of dopamine, uric acid, and nitrite (Zhang, Yang, & Wang, 2013).
Synthesis and Biological Activities
This compound derivatives exhibit significant biological activities, such as fungicidal and antiviral activities. Certain derivatives have shown over 50% activity against multiple fungi and good activity against tobacco mosaic virus (Fengyun et al., 2015). Another study discusses the electrochemical synthesis of a copolymer based on 2-aminothiazole and this compound, indicating its application in biosensors for detecting ascorbic acid, dopamine, and uric acid (Xue et al., 2012).
Molecular and Crystal Structure Studies
Research has been conducted on the molecular and crystal structure of sulfur-containing heterocyclic compounds like this compound, examining their potential as radioprotective agents (Amirthalingam & Muralidharan, 1972).
Nanotechnology Applications
There's also a focus on using this compound in nanotechnology. It's been used in the synthesis of nanocomposites for sensitive detection of heavy metal ions, showcasing its potential in environmental monitoring and safety (Cui et al., 2018).
Safety and Hazards
“2-Amino-4-thiazoleacetic acid” is classified as an eye irritant, skin irritant, and may cause respiratory irritation . It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes . Personal protective equipment, including chemical impermeable gloves, should be used when handling this compound .
Relevant Papers
The relevant papers for “this compound” include studies on its preparation for the voltammetric determination of copper ions , its electrochemical synthesis of a novel thiazole-based copolymer with 2-aminothiazole , and its use in the preparation of thiazole- and imidazole-containing peptidomimetic inhibitors of farnesyltransferase .
Mechanism of Action
Target of Action
2-Amino-4-thiazoleacetic acid is a key component in the synthesis of various anticancer drugs . This compound is known to interact with a wide range of human cancerous cell lines such as breast, leukemia, lung, colon, CNS, melanoma, ovarian, renal, and prostate .
Mode of Action
The compound’s interaction with its targets results in inhibitory activity against these cancerous cell lines .
Biochemical Pathways
This compound is involved in the synthesis of various heterocyclic analogues . These analogues are known to affect multiple biochemical pathways, leading to their broad pharmacological spectrum . .
Pharmacokinetics
It is known that the compound has a melting point of 130 °c (dec) (lit) , and a predicted boiling point of 399.0±17.0 °C . It is slightly soluble in dimethyl sulfoxide (DMSO) . These properties may influence its bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action are primarily its potent and selective inhibitory activity against a wide range of human cancerous cell lines . This results in its use as a key component in the synthesis of various anticancer drugs .
Action Environment
It is known that the compound is stable in solution , suggesting that it may be relatively stable under various environmental conditions
Biochemical Analysis
Biochemical Properties
2-Amino-4-thiazoleacetic acid interacts with various enzymes and proteins in biochemical reactions . For instance, it has been used in the electrochemical synthesis of novel thiazole-based copolymers with 2-aminothiazole .
Molecular Mechanism
The molecular mechanism of this compound is complex and involves interactions with various biomolecules. It has been used in the preparation of aqua bis(2-amino-1,3-thiazole-4-acetato-κ2O,N3)nickel(II), indicating its ability to bind to metal ions .
Properties
IUPAC Name |
2-(2-amino-1,3-thiazol-4-yl)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O2S/c6-5-7-3(2-10-5)1-4(8)9/h2H,1H2,(H2,6,7)(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYCLHZPOADTVKK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)N)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O2S | |
Record name | 2-AMINO-4-THIAZOLE ACETIC ACID | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19807 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0024509 | |
Record name | 2-Amino-4-thiazoleacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0024509 | |
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Molecular Weight |
158.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2-amino-4-thiazole acetic acid is a light orange powder. (NTP, 1992) | |
Record name | 2-AMINO-4-THIAZOLE ACETIC ACID | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19807 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
less than 1 mg/mL at 70 °F (NTP, 1992) | |
Record name | 2-AMINO-4-THIAZOLE ACETIC ACID | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19807 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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CAS No. |
29676-71-9 | |
Record name | 2-AMINO-4-THIAZOLE ACETIC ACID | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19807 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | 2-Amino-4-thiazoleacetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=29676-71-9 | |
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Record name | 2-Aminothiazole-4-acetic acid | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029676719 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Amino-4-thiazoleacetic acid | |
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Record name | 2-aminothiazol-4-acetic acid | |
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Record name | 2-AMINOTHIAZOLE-4-ACETIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QSH3O4TNJT | |
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Melting Point |
266 °F (Decomposes) (NTP, 1992) | |
Record name | 2-AMINO-4-THIAZOLE ACETIC ACID | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19807 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the main applications of 2-amino-4-thiazoleacetic acid in material science?
A1: this compound demonstrates potential in modifying materials for enhanced properties. For instance, it serves as a functional monomer in creating a chain-like structure on gold nanoparticles (AuNPs). These modified AuNPs act as colorimetric and spectrophotometric probes for detecting organophosphate pesticides in water and fruit samples []. Additionally, incorporating this compound into polyvinylidene fluoride membranes enhances their ultrafiltration properties, making them suitable for purifying Cr(VI) from water [].
Q2: How is this compound utilized in electrochemical sensing applications?
A2: Researchers have explored the use of this compound in developing electrochemical sensors. Specifically, it can be combined with multiwalled carbon nanotubes to modify glassy carbon electrodes. This modification enhances the electrode's sensitivity and selectivity for detecting copper(II) ions [].
Q3: Can this compound be produced as a result of drug degradation?
A3: Yes, this compound has been identified as a degradation product of the drug mirabegron. Specifically, it forms as a result of acylamino group hydrolysis in mirabegron []. This finding is crucial for understanding the stability of mirabegron and optimizing its production and storage conditions to maintain its quality and efficacy.
Q4: What analytical techniques are commonly employed to identify and characterize this compound?
A4: Several analytical techniques are valuable for studying this compound. In the context of drug degradation studies, Liquid Chromatography-Mass Spectrometry (LC-MS) is commonly employed to identify and characterize this compound as a degradation product []. This technique helps separate and identify the compound from other components in a mixture. Further structural confirmation can be achieved using Nuclear Magnetic Resonance (NMR) spectroscopy and polarimetry [], providing detailed information about the compound's structure and properties.
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